REACTION_CXSMILES
|
Br[C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[N:8]=[C:7]([O:12][CH3:13])[CH:6]=[CH:5]2.[C-:14]#[N:15].[K+].[OH-].[K+]>CN(C=O)C.C([O-])(=O)C.[Pd+2].C([O-])(=O)C>[C:14]([C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[N:8]=[C:7]([O:12][CH3:13])[CH:6]=[CH:5]2)#[N:15] |f:1.2,3.4,6.7.8|
|
Name
|
|
Quantity
|
0.476 g
|
Type
|
reactant
|
Smiles
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BrC=1C=C2C=CC(=NC2=CC1)OC
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Name
|
|
Quantity
|
0.26 g
|
Type
|
reactant
|
Smiles
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[C-]#N.[K+]
|
Name
|
|
Quantity
|
0.05 mg
|
Type
|
reactant
|
Smiles
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[OH-].[K+]
|
Name
|
|
Quantity
|
2 mL
|
Type
|
solvent
|
Smiles
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CN(C)C=O
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Name
|
|
Quantity
|
0.067 g
|
Type
|
catalyst
|
Smiles
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C(C)(=O)[O-].[Pd+2].C(C)(=O)[O-]
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Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
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TEMPERATURE
|
Details
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were heated at 135° for 3 hours
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Duration
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3 h
|
Type
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CUSTOM
|
Details
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The cooled solution was then partitioned between water (20 cm3) and chloroform (50 cm3)
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Type
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EXTRACTION
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Details
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the aqueous phase was further extracted with chloroform (2×25 cm3)
|
Type
|
DRY_WITH_MATERIAL
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Details
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dried (MgSO4) extracts
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Type
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CUSTOM
|
Details
|
were evaporated in vacuo
|
Type
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CUSTOM
|
Details
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the residue was chromatographed on silica (Merck "MK 60.9385")
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Type
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WASH
|
Details
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eluting with toluene
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Type
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CUSTOM
|
Details
|
to afford
|
Type
|
CUSTOM
|
Details
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after collection and evaporation of appropriate fractions, 6-cyano-2-methoxyquinoline, m.p. 163°-165°, (0.216 g)
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Name
|
|
Type
|
|
Smiles
|
C(#N)C=1C=C2C=CC(=NC2=CC1)OC
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Source
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Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |